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Compound of Interest

Compound Name: Thiazovivin

Cat. No.: B611337

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to dissolving and preparing a stock solution of
Thiazovivin, a potent Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor.[1]
[2] Thiazovivin is instrumental in enhancing the survival of human embryonic stem cells
(hESCs) and induced pluripotent stem cells (iPSCs), particularly after single-cell dissociation,
and improving the efficiency of iPSC generation.[3][4]

Thiazovivin Properties

Thiazovivin is a selective and cell-permeable small molecule that plays a crucial role in cell
polarity, contraction, and actin cytoskeleton reorganization by inhibiting the ROCK signaling
pathway.[1][2] Its ability to stabilize E-cadherin and enhance cell-extracellular matrix (ECM)
adhesion makes it a valuable tool in stem cell research.[3][5]

Table 1: Chemical and Physical Properties of Thiazovivin
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Property Value Reference(s)

N-(phenylmethyl)-2-(4-
Chemical Name pyrimidinylamino)-4- [1][6]

thiazolecarboxamide

Alternative Names Tzv [7]
Molecular Formula C15H13NsOS [1][6]
Molecular Weight 311.36 g/mol [31[6]

A crystalline solid; Off-white to
Appearance , [1][3]
light yellow powder

Purity >98% [1][6]

CAS Number 1226056-71-8 [1]16]

Solubility and Recommended Solvents

Thiazovivin exhibits low solubility in aqueous media but is soluble in organic solvents.[1][7]
Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock
solutions.[6][8][9] It is crucial to use anhydrous or newly opened DMSO, as hygroscopic DMSO
can negatively impact solubility.[3][10]

Table 2: Solubility of Thiazovivin

Solvent Solubility Reference(s)
DMSO =30 mg/mL (=96.35 mM) [3]

Up to 100 mM [61[9]

14 mg/mL [7]

Absolute Ethanol <3.2mM [1]

~1 mg/mL [7]

Dimethyl Formamide ~10 mg/mL [7]
DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [7]
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Experimental Protocol: Preparation of a 10 mM
Thiazovivin Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Thiazovivin in DMSO.
This concentration is suitable for most cell culture applications, with final working
concentrations typically ranging from 0.5 pM to 10 pM.[9]

Materials:

e Thiazovivin powder (e.g., 1 mg)

e Anhydrous Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes

o Pipettes and sterile pipette tips
Procedure:

» Preparation: Before opening, gently tap the vial of Thiazovivin to ensure all the powder is at
the bottom.[9]

e Reconstitution:

o To prepare a 10 mM stock solution from 1 mg of Thiazovivin (MW: 311.36 g/mol ), add
321.2 pL of DMSO to the vial.[1][6][9]

o For other desired stock concentrations, adjust the volume of DMSO accordingly (see Table
3).

 Dissolution:
o Cap the vial and vortex briefly to mix.

o To facilitate complete dissolution, warm the solution to 37°C for 3-5 minutes.[6][9] Visually
inspect the solution to ensure no precipitate is present.

 Aliquoting and Storage:
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o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles.[1][9]

o Store the aliquots at -20°C for long-term storage (stable for at least one year) or at -80°C
(stable for up to two years).[3][8][9] Protect from light.[6][8][9]

o For short-term use (up to one month), the dissolved compound can be stored at 4°C.[8]
[11]

Table 3: Volume of DMSO for Different Stock Concentrations (for 1 mg of Thiazovivin)

Desired Stock Concentration Volume of DMSO to Add
1mM 3212 pL
2mM 1606 pL
5mM 642.4 pL
10 mM 321.2 yL

Table adapted from Miltenyi Biotec datasheet.[9]
Use in Cell Culture:
e Thaw the required aliquot at 37°C.[9]

» To prevent precipitation, pre-warm the cell culture medium before adding the reconstituted
Thiazovivin.[6][9]

e The final concentration of DMSO in the cell culture medium should not exceed 0.1% to 0.5%
to avoid cellular toxicity.[1][6][9]

Diagrams
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Experimental Workflow: Thiazovivin Stock Solution Preparation

Prepare Vial ‘Add Anhydrous DMSO Dissolve Aliguot into Store I
(Tap to collect powder) (e.g., 321.2 L for 10 mM from 1 mg) (Warm to 37°C for 3-5 min) Single-Use Tubes (-20°C or -80°C, protect from light) 7

Click to download full resolution via product page

Caption: Workflow for preparing Thiazovivin stock solution.
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Thiazovivin's Role in the Rho/ROCK Signaling Pathway
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Caption: Thiazovivin inhibits ROCK, leading to increased cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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